Cas no 338398-89-3 (5-Methyl-2-(4-pyridinyl)-1,3-thiazol-4-yl 3,4-dichlorobenzenecarboxylate)

• Product Name: 5-Methyl-2-(4-pyridinyl)-1,3-thiazol-4-yl 3,4-dichlorobenzenecarboxylate
• CAS No: 338398-89-3
• MF: C₁₆H₁₀Cl₂N₂O₂S
• MW: 365.233800411224
• CID: 6786784
• PubChem ID: 3796696
• Update Time: 2024-05-20

5-Methyl-2-(4-pyridinyl)-1,3-thiazol-4-yl 3,4-dichlorobenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(pyridin-4-yl)-1,3-thiazol-4-yl3,4-dichlorobenzoate
• 5-methyl-2-(4-pyridinyl)-1,3-thiazol-4-yl 3,4-dichlorobenzenecarboxylate
• HMS571J03
• 2H-452S
• 338398-89-3
• (5-methyl-2-pyridin-4-yl-1,3-thiazol-4-yl) 3,4-dichlorobenzoate
• AKOS005084961
• Bionet1_001221
• 5-methyl-2-(pyridin-4-yl)-1,3-thiazol-4-yl 3,4-dichlorobenzoate
• 5-Methyl-2-(4-pyridinyl)-1,3-thiazol-4-yl 3,4-dichlorobenzenecarboxylate

• Inchi： 1S/C16H10Cl2N2O2S/c1-9-14(20-15(23-9)10-4-6-19-7-5-10)22-16(21)11-2-3-12(17)13(18)8-11/h2-8H,1H3
• InChI Key： UMCYBWNZKUWPGD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(=O)OC1=C(C)SC(C2C=CN=CC=2)=N1)Cl

Computed Properties

• Exact Mass: 363.9840041g/mol
• Monoisotopic Mass: 363.9840041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 80.3Ų